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Compound of Interest

Compound Name: 15-Dihydroepioxylubimin

Cat. No.: B1149753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available technical information

for 15-Dihydroepioxylubimin. Extensive literature searches have revealed a significant lack of

in-depth biological data, including quantitative bioactivity, detailed experimental protocols, and

established signaling pathways specifically for this compound. The information presented

herein is based on publicly accessible data, primarily from chemical suppliers and general

knowledge of related compounds.

Core Compound Information
15-Dihydroepioxylubimin is classified as a sesquiterpenoid, a large class of natural products

known for their diverse biological activities.[1] It is offered by various suppliers as a research

chemical.[1][2][3]

Physicochemical Properties
The fundamental properties of 15-Dihydroepioxylubimin are summarized in the table below.

These values are primarily predicted and should be considered as estimates.
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Property Value Source

CAS Number 129214-59-1 [1][2][3][4][5][6]

Molecular Formula C₁₅H₂₆O₃ [2][5]

Molecular Weight 254.37 g/mol [3]

Predicted Boiling Point 386.7 ± 42.0 °C [4]

Physical State Powder

Biological Activity and Mechanism of Action
As of the latest literature review, there is no specific, publicly available data on the biological

activity, mechanism of action, or associated signaling pathways for 15-Dihydroepioxylubimin.

Research on the broader class of sesquiterpenoids suggests a wide range of potential

biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. However, it

is crucial to note that these are general characteristics of the compound class and have not

been specifically demonstrated for 15-Dihydroepioxylubimin.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 15-
Dihydroepioxylubimin are not available in the public domain. For researchers interested in

studying this compound, a general workflow for the initial investigation of a novel natural

product is proposed below.

General Workflow for Natural Product Investigation
The following diagram outlines a general workflow that could be adapted for the study of 15-
Dihydroepioxylubimin.
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General Workflow for Natural Product Investigation
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Caption: A generalized workflow for the investigation of a novel natural product.
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Signaling Pathways
There are no described signaling pathways for 15-Dihydroepioxylubimin in the current body

of scientific literature. Research into its biological effects would be required to elucidate any

potential molecular targets and downstream signaling cascades.

Conclusion
15-Dihydroepioxylubimin is a commercially available sesquiterpenoid with limited publicly

available scientific data. While its chemical structure places it in a class of compounds with

known diverse biological activities, specific experimental data on its bioactivity, mechanism of

action, and relevant signaling pathways are absent. The information provided in this guide

serves as a baseline of the known physicochemical properties. Further empirical research is

necessary to uncover the potential therapeutic applications and biological functions of this

compound. Researchers are encouraged to undertake foundational studies, such as those

outlined in the general workflow, to contribute to the scientific understanding of 15-
Dihydroepioxylubimin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149753#15-dihydroepioxylubimin-cas-number-
129214-59-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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